3-Amino-4-(ethylamino)benzonitrile

• IUPAC Name: 3-amino-4-(ethylamino)benzonitrile
• InChI: InChI=1S/C9H11N3/c1-2-12-9-4-3-7(6-10)5-8(9)11/h3-5,12H,2,11H2,1H3
• InChI Key: WHLUSMYQBHWGSV-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=C(C=C1)C#N)N
• Molecular Formula: C9H11N3
• DSSTOX Substance ID: DTXSID50397235
• Molecular Weight: 161.20 g/mol
• CAS RN: 143174-02-1

Description

3-Amino-4-(ethylamino)benzonitrile is a chemical compound that has been studied for various applications, particularly in the field of neuroimaging and pharmaceuticals. The compound is characterized by the presence of an amino group and an ethylamino group attached to a benzonitrile moiety.

Synthesis Analysis

The synthesis of 3-Amino-4-(ethylamino)benzonitrile derivatives has been explored in several studies. One approach involves the use of p-[18F]fluorobenzyl iodide to synthesize an F-18 fluorobenzyl analogue of DASB, a ligand with affinity for the serotonin transporter . Another study reports the synthesis of a related compound, ethyl 3-amino-2-[(2'-cyanobiphenyl-4-yl) methylamino]benzoate, using hydrazine hydrate reduction method, which yielded a high yield and is considered suitable for industrial production .

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using various spectroscopic methods. For instance, 3-ethylamino-2-(4-nitro-benzoyl)-but-2-enoic acid phenylamide was characterized by IR-spectroscopy and supported by quantum chemical calculations, revealing intramolecular hydrogen bonds and a transoide configuration of amide fragments . Similarly, the structure of ethyl 3-amino-1-(4-chlorophenyl)-9-hydroxy1H-benzo[f]chromene-2-carboxylate was determined using spectral data and X-ray single crystal analysis .

Chemical Reactions Analysis

The reactivity of 3-Amino-4-(ethylamino)benzonitrile and its derivatives has been investigated in various chemical reactions. For example, the reaction of ((2-(dimethylamino)ethyl)methylamino)lithium with benzonitrile led to the formation of a new α-amino lithium imide, which demonstrated intramolecular stabilization and provided insights into the cyclotrimerization process of benzonitrile . Additionally, the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives involved reactions with different arylidinemalononitrile derivatives and cyanoacrylate derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of 3-Amino-4-(ethylamino)benzonitrile derivatives are closely related to their molecular structure. The presence of amino and ethylamino groups can influence the compound's solubility, stability, and reactivity. For instance, the stability of the α-amino lithium imide formed in the reaction with benzonitrile is attributed to the chelation of each metal center using a tertiary amino function . The spectroscopic and structural elucidation of these compounds provides valuable information on their potential applications in various fields, including pharmaceuticals and neuroimaging .

Safety and Hazards

“3-Amino-4-(ethylamino)benzonitrile” is considered hazardous. It has a GHS07 signal word, indicating a warning. The safety information includes precautionary statements.

Synthesis routes and methods I

Procedure details

A 250 mL pressure flask was sparged with a stream of nitrogen and then charged with 4-ethylamino-3-nitrobenzonitrile (1.6 g, 8.5 mmol), EtOAc (35 mL) and 10% w/w Pd/C (1.0 g, 11 mol %). The pressure flask was affixed to a Parr hydrogenation apparatus, evacuated briefly and backfilled with argon (2 cycles), then evacuated briefly and backfilled with hydrogen (3 cycles). The flask was pressurized to 50 psi of hydrogen and shaken vigorously. After 3 h, the flask was vented and sparged with a stream of nitrogen for 5 min. The reaction mixture was filtered through Celite and concentrated under reduced pressure to give the title product (1.4 g, quant.) as a pale brown solid. 1H-NMR (CDCl3): δ 7.14 (1H, dd), 6.91 (1H, d), 6.56 (1H, d), 3.91 (1H, br s), 3.32 (2H, br s), 3.19 (2H, q), 1.31 (3H, t).

Synthesis routes and methods II

Procedure details